4-Bromo-2,5-dimethoxypyridine
Overview
Description
4-Bromo-2,5-dimethoxypyridine is a derivative of 2,5-Dimethoxypyridine .
Synthesis Analysis
The synthesis of 4-Bromo-2,5-dimethoxypyridine involves the use of commercially available aldehyde, 2,5-dimethoxybenzaldehyde, and other readily available precursor chemicals and reagents . The process involves a Suzuki cross-coupling reaction .Physical And Chemical Properties Analysis
4-Bromo-2,5-dimethoxypyridine is a liquid at room temperature . It has a molecular weight of 139.15 .Scientific Research Applications
Synthesis of Molecularly Imprinted Polymers
4-Bromo-2,5-dimethoxypyridine is used in the synthesis of Molecularly Imprinted Polymers (MIPs) targeting 2C-B, a widely used psychedelic compound . The MIPs are created using 2C-B as the template and varying ratios of methacrylic acid (MAA) as the functional monomer . This material has shown good selectivity against 14 other new psychoactive substances .
2. Monitoring and Identification of Psychedelic Substances The compound is used in the development of tools for efficiently monitoring and accurately identifying psychedelic substances . This supports medical interventions and advancements in non-medical use monitoring and potential therapeutic models involving psychedelics .
Microwave-Assisted Polymerization
4-Bromo-2,5-dimethoxypyridine is used in microwave-assisted polymerization processes . This clean technology promotes homogeneous and rapid heat transfer through the reaction mixture, leading to higher reaction rates, short-term polymerization processes, and high yields .
Synthesis of 4-Bromo-2,5-dimethoxyphenethylamine
The compound is used in the synthesis of 4-Bromo-2,5-dimethoxyphenethylamine . The addition of elemental bromine to a solution of the phenethylamine in acetic acid affords the target compound .
Nuclear Magnetic Resonance (NMR) Studies
4-Bromo-2,5-dimethoxypyridine is used in NMR studies . The compound is diluted to 5 mg/mL in D2O containing TSP for 0 ppm reference and maleic acid as a quantitative internal standard .
Gas Chromatography/Mass Spectrometry (GC/MS) Analysis
The compound is used in GC/MS analysis . The analyte is diluted to 4 mg/mL base extracted in CHCl3 .
Safety and Hazards
Future Directions
The increasing interest in utilizing psychedelics for therapeutic purposes demands the development of tools capable of efficiently monitoring and accurately identifying these substances . These findings can contribute to the development of tailored materials for the detection and analysis of 4-Bromo-2,5-dimethoxypyridine, supporting advancements in non-medical use monitoring and potential therapeutic models involving psychedelics .
properties
IUPAC Name |
4-bromo-2,5-dimethoxypyridine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8BrNO2/c1-10-6-4-9-7(11-2)3-5(6)8/h3-4H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UAMAUBNZVNEDQB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(C(=C1)Br)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8BrNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2,5-dimethoxypyridine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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